2,3-dimethyl-N-[(1-methylpyrazol-4-yl)methyl]thiomorpholine-4-carboxamide

• IUPAC Name: 2,3-dimethyl-N-[(1-methylpyrazol-4-yl)methyl]thiomorpholine-4-carboxamide
• InChI: InChI=1S/C12H20N4OS/c1-9-10(2)18-5-4-16(9)12(17)13-6-11-7-14-15(3)8-11/h7-10H,4-6H2,1-3H3,(H,13,17)
• InChI Key: XFWLTLVMSPXENR-UHFFFAOYSA-N
• Canonical SMILES: CC1C(SCCN1C(=O)NCC2=CN(N=C2)C)C
• Molecular Formula: C12H20N4OS
• Molecular Weight: 268.38 g/mol

Description

2,3-dimethyl-N-[(1-methylpyrazol-4-yl)methyl]thiomorpholine-4-carboxamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2,3-dimethyl-N-[(1-methylpyrazol-4-yl)methyl]thiomorpholine-4-carboxamide is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of certain enzymes and proteins in the body. It has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including tyrosine kinases and proteases. It has also been found to inhibit the production of certain cytokines and chemokines, which play a role in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,3-dimethyl-N-[(1-methylpyrazol-4-yl)methyl]thiomorpholine-4-carboxamide in lab experiments is its potential as a therapeutic agent for various diseases. It is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in vivo.

Future Directions

There are several future directions for research on 2,3-dimethyl-N-[(1-methylpyrazol-4-yl)methyl]thiomorpholine-4-carboxamide. One area of interest is its potential as a therapeutic agent for Alzheimer's disease and Parkinson's disease. It has also been suggested that it may have potential as an antiviral agent against certain viruses, including HIV and hepatitis C virus. Additionally, further research is needed to fully understand its mechanism of action and to explore its potential applications in other areas of scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. It has been found to exhibit anticancer, antiviral, and antimicrobial activities, and has potential as a therapeutic agent for various diseases. While its mechanism of action is not fully understood, further research is needed to fully explore its potential applications and to understand its effects in vivo.

Synthesis Methods

The synthesis of 2,3-dimethyl-N-[(1-methylpyrazol-4-yl)methyl]thiomorpholine-4-carboxamide involves the reaction of 2,3-dimethylmorpholine-4-carboxylic acid with 1-methyl-1H-pyrazole-4-carboxaldehyde in the presence of thioacetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by recrystallization.

Scientific Research Applications

2,3-dimethyl-N-[(1-methylpyrazol-4-yl)methyl]thiomorpholine-4-carboxamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anticancer, antiviral, and antimicrobial activities. It has also been investigated for its potential use as a therapeutic agent in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease.